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Compound of Interest

Compound Name: Hexamethylolmelamine

Cat. No.: B1198809 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information on

Hexamethylolmelamine. It is intended for informational purposes for a scientific audience and

should not be used as a substitute for a comprehensive Safety Data Sheet (SDS) or a formal

risk assessment. Much of the detailed toxicological data for Hexamethylolmelamine is not

publicly available. Therefore, information on the related compound, melamine, is included in

some sections to provide context on potential hazards, and this is clearly indicated.

Chemical and Physical Properties
Hexamethylolmelamine is a derivative of melamine, characterized by the substitution of six

hydrogen atoms of the amino groups with hydroxymethyl groups. Its physical and chemical

properties are summarized in the table below.
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Property Value Reference

CAS Number 531-18-0 [1]

Molecular Formula C₉H₁₈N₆O₆ [1]

Molecular Weight 306.28 g/mol [1]

Melting Point 150 °C

Boiling Point 669.0 ± 65.0 °C at 760 mmHg

Density 1.8 ± 0.1 g/cm³

Solubility Soluble in water.

Toxicological Data
The toxicological profile of Hexamethylolmelamine has not been thoroughly investigated in

publicly accessible literature. The available quantitative and qualitative data are summarized

below.

Acute Toxicity
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Endpoint Route Species Value
Toxic
Effects

Reference

LD₅₀
Intraperitonea

l
Mouse 800 mg/kg

Peripheral

Nerve and

Sensation -

spastic

paralysis with

or without

sensory

change;

Behavioral -

convulsions

or effect on

seizure

threshold;

Behavioral -

changes in

motor activity

(specific

assay)

LD₅₀ Subcutaneou

s

Mouse 1500 mg/kg Peripheral

Nerve and

Sensation -

spastic

paralysis with

or without

sensory

change;

Behavioral -

convulsions

or effect on

seizure

threshold;

Behavioral -

changes in

motor activity
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(specific

assay)

Irritation and Sensitization
Endpoint Species Result

GHS
Classification

Reference

Skin Irritation Rabbit Moderate
Causes skin

irritation
[2]

Eye Irritation Rabbit Moderate
Causes serious

eye irritation
[2]

Skin

Sensitization
Not specified

May cause an

allergic skin

reaction

Skin Sens. 1 [1]

Genotoxicity, Carcinogenicity, and Reproductive Toxicity
Specific studies on the genotoxicity, carcinogenicity, and reproductive toxicity of

Hexamethylolmelamine are not readily available in the public domain. A Safety Data Sheet for

the related compound, Hexamethoxymethylmelamine, indicates it is suspected of causing

cancer.[3] However, this does not directly apply to Hexamethylolmelamine. For context,

melamine is classified by the European Chemicals Agency (ECHA) as suspected of causing

cancer and may cause damage to organs through prolonged or repeated exposure.[3]

Experimental Protocols
The following sections detail standardized methodologies for key toxicological endpoints,

based on OECD guidelines. These protocols are provided as a reference for the type of studies

required to fully characterize the safety profile of a substance like Hexamethylolmelamine.

Skin Irritation: In Vitro Reconstructed Human Epidermis
Test (OECD 439)
This in vitro test assesses the potential of a chemical to cause skin irritation by measuring its

effect on a reconstructed human epidermis model.
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Methodology:

Tissue Preparation: A three-dimensional reconstructed human epidermis (RhE) model,

consisting of differentiated human keratinocytes, is used.

Test Substance Application: The test substance is applied topically to the surface of the RhE

tissue.

Exposure: The tissue is exposed to the test substance for a defined period.

Viability Assessment: After exposure, cell viability is determined using a colorimetric assay,

such as the MTT assay. In this assay, the mitochondrial dehydrogenase of viable cells

reduces MTT to a blue formazan precipitate, which is then extracted and quantified

spectrophotometrically.

Data Interpretation: A substance is classified as a skin irritant if it reduces cell viability below

a specified threshold (typically ≤ 50%) compared to a negative control.

Eye Irritation/Corrosion: In Vivo Rabbit Eye Test (OECD
405)
This in vivo test evaluates the potential of a substance to cause irritation or corrosion to the

eye.

Methodology:

Animal Selection: Healthy, adult albino rabbits are used.

Test Substance Instillation: A single dose of the test substance is instilled into the

conjunctival sac of one eye of each animal. The other eye serves as an untreated control.

Observation: The eyes are examined for signs of irritation, including corneal opacity, iritis,

and conjunctival redness and chemosis (swelling), at 1, 24, 48, and 72 hours after

instillation.

Scoring: The severity of the observed lesions is scored according to a standardized grading

system.
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Data Interpretation: The substance is classified based on the severity and reversibility of the

observed eye lesions.

Skin Sensitization: Murine Local Lymph Node Assay
(LLNA; OECD 429)
The LLNA is an in vivo method for identifying chemicals that have the potential to cause skin

sensitization.

Methodology:

Animal Model: The assay is performed in mice.

Test Substance Application: The test substance, in a suitable vehicle, is applied to the dorsal

surface of the ears of the mice for three consecutive days.

Proliferation Measurement: On day 5, a radiolabeled precursor of DNA synthesis (e.g., ³H-

methyl thymidine) is injected intravenously.

Lymph Node Excision: After a set period, the draining auricular lymph nodes are excised and

pooled for each experimental group.

Cell Proliferation Assessment: A single-cell suspension of lymph node cells is prepared, and

the incorporation of the radiolabel is measured by scintillation counting.

Data Interpretation: The stimulation index (SI) is calculated by dividing the mean proliferation

in the test group by the mean proliferation in the vehicle control group. A substance is

generally considered a sensitizer if the SI is ≥ 3.

Genotoxicity: In Vivo Mammalian Erythrocyte
Micronucleus Test (OECD 474)
This test detects damage to chromosomes or the mitotic apparatus by identifying micronuclei in

erythrocytes.

Methodology:
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Animal Model: The test is typically performed in mice or rats.

Test Substance Administration: The test substance is administered to the animals, usually via

oral gavage or intraperitoneal injection.

Sample Collection: Bone marrow or peripheral blood is collected at appropriate time points

after exposure.

Slide Preparation and Staining: Smears are prepared and stained to differentiate between

polychromatic erythrocytes (PCEs; immature red blood cells) and normochromatic

erythrocytes (NCEs; mature red blood cells) and to visualize micronuclei.

Microscopic Analysis: The frequency of micronucleated PCEs is determined by scoring a

sufficient number of PCEs under a microscope.

Data Interpretation: A significant, dose-dependent increase in the frequency of

micronucleated PCEs in treated animals compared to controls indicates a genotoxic effect.

Potential Signaling Pathways (Based on Melamine
Data)
As specific data for Hexamethylolmelamine is lacking, the following diagrams illustrate a

proposed signaling pathway for melamine-induced apoptosis and a general workflow for a

toxicological risk assessment. These are provided for illustrative purposes and may not be

directly applicable to Hexamethylolmelamine.
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Caption: Proposed signaling pathway for melamine-induced apoptosis.[1][4][5]
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Caption: General workflow for toxicological risk assessment.

Handling and Safety Precautions
Based on the available information, the following handling and safety precautions are

recommended when working with Hexamethylolmelamine:

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.[2]

Ventilation: Use in a well-ventilated area.[2]

Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols.[2]

Storage: Store in a well-ventilated place. Keep container tightly closed.[2]

First Aid (Skin Contact): If on skin, wash with plenty of soap and water.[2]

First Aid (Eye Contact): If in eyes, rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

First Aid (Inhalation): If inhaled, remove person to fresh air and keep comfortable for

breathing.[2]

Conclusion
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Hexamethylolmelamine is a chemical for which there is limited publicly available,

comprehensive toxicological data. The available information indicates that it is a skin and eye

irritant and a skin sensitizer. Acute toxicity via intraperitoneal and subcutaneous routes in mice

suggests moderate toxicity. Due to the lack of specific data on genotoxicity, carcinogenicity, and

reproductive toxicity, caution should be exercised when handling this compound. The provided

experimental protocols, based on OECD guidelines, outline the necessary studies to fully

characterize its safety profile. The signaling pathway information for the related compound,

melamine, suggests that disruption of calcium homeostasis and induction of apoptosis could be

potential mechanisms of toxicity. Researchers, scientists, and drug development professionals

should adhere to strict safety protocols and use appropriate personal protective equipment

when working with Hexamethylolmelamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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